Cas no 22146-59-4 ((2S)-2-acetamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-acetamido-3,3-dimethylbutanoic acid
• CAS No: 22146-59-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 2936667
• PubChem ID: 11469346
• Update Time: 2025-04-21

(2S)-2-acetamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-3,3-dimethylbutanoic acid
• Ac-Tle-OH
• N-acetyl-l-t-leucine
• Methyl Carbonyl L-tert Leucine
• 22146-59-4
• BS-45305
• SCHEMBL2515799
• (2S)-2-acetamido-3,3-dimethylbutanoicacid
• N-acetyl-L-tert-leucine
• EN300-245754
• (S)-2-acetamido-3,3-dimethylbutanoic acid
• CS-0311795
• E82659
• 825-494-2
• MFCD08275827

• Inchi： 1S/C8H15NO3/c1-5(10)9-6(7(11)12)8(2,3)4/h6H,1-4H3,(H,9,10)(H,11,12)/t6-/m1/s1
• InChI Key： WPPXAQGLXQAVTE-ZCFIWIBFSA-N
• SMILES： OC([C@H](C(C)(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives